3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid

• Molecular Formula: C20H16N2O5
• Molecular Weight: 364.4 g/mol
• IUPAC Name: 3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C20H16N2O5/c1-27-11-6-7-16-15(10-11)12(17(21-16)20(25)26)8-9-22-18(23)13-4-2-3-5-14(13)19(22)24/h2-7,10,21H,8-9H2,1H3,(H,25,26)
• InChI Key: NMKRFXRPGBRREJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC(=C2CCN3C(=O)C4=CC=CC=C4C3=O)C(=O)O

Description

3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid is an organic compound that belongs to the class of phthalimides These compounds are characterized by the presence of a 1,3-dioxoisoindoline moiety

Preparation Methods

The synthesis of 3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid typically involves the reaction of phthalic anhydride with an appropriate amine to form the phthalimide intermediate. This intermediate is then reacted with 5-methoxyindole-2-carboxylic acid under specific conditions to yield the desired compound. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the indole and phthalimide moieties, using reagents such as halogens or alkylating agents. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound may bind to metal ions, forming stable complexes that can be easily detected and analyzed. This binding can influence various biochemical pathways and cellular processes .

Comparison with Similar Compounds

Similar compounds to 3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid include:

Methyl 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-hydroxypropanoate: This compound has a similar phthalimide structure but differs in its functional groups.

2-{3-[(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)oxy]propyl}-1H-isoindole-1,3(2H)-dione: Another phthalimide derivative with different substituents.

(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-acetyl chloride: This compound is used as a reagent in organic synthesis and has a similar core structure.

The uniqueness of 3-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-5-methoxy-1H-indole-2-carboxylic acid lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.